Cas no 2172505-57-4 (2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide)

• Product Name: 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide
• CAS No: 2172505-57-4
• MF: C₉H₂₀N₂O₃S
• MW: 236.331701278687
• CID: 6300355
• PubChem ID: 165508178
• Update Time: 2025-06-13

2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide
• 2172505-57-4
• EN300-1283815

• Inchi： 1S/C9H20N2O3S/c1-11(2)15(12,13)7-9(10)8-4-3-5-14-6-8/h8-9H,3-7,10H2,1-2H3
• InChI Key： OPKFTBFTUBTQLM-UHFFFAOYSA-N
• SMILES： S(CC(C1COCCC1)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.11946368g/mol
• Monoisotopic Mass: 236.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 81Ų

Additional information on 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide

Introduction to 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide (CAS No. 2172505-57-4)

2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2172505-57-4, has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its potential applications in drug discovery and development. The molecule incorporates a sulfonamide functional group, which is well-known for its role in enhancing the bioavailability and pharmacological activity of various therapeutic agents.

The structural framework of 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide consists of an ethane backbone modified with an amino group at the 2-position, N,N-dimethyl substitution, and an oxan ring (a three-carbon cyclic ether) attached at the 3-position. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and derivatization. The sulfonamide moiety not only contributes to the compound's solubility in polar solvents but also facilitates interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of various enzymes, including carbonic anhydrases, dihydrofolate reductases, and proteases. The presence of the oxan ring in 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide introduces additional conformational flexibility, which may enhance binding affinity to specific biological targets. This feature has made it an attractive candidate for designing novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide is its potential in modulating immune responses. Emerging research indicates that sulfonamide derivatives can interact with immune cells and signaling pathways, thereby influencing inflammatory processes. For instance, studies have shown that certain sulfonamides can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Given the central role of inflammation in various chronic diseases, 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide holds promise as a lead compound for developing anti-inflammatory therapies.

The synthesis of 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the oxan ring necessitates careful selection of protecting groups and reaction intermediates to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have significantly improved the efficiency of producing complex sulfonamide derivatives like this one.

From a computational chemistry perspective, 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding mode, affinity, and potential for drug-like properties. For example, computational simulations have revealed that the sulfonamide group adopts specific orientations within active sites, optimizing hydrogen bonding interactions with key residues. Such findings are crucial for guiding medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The pharmacokinetic properties of 2-amino-N,N-dimethyl-2-(oxan-3-yl)ethane-1-sulfonamide are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preliminary studies suggest that the presence of the sulfonamide moiety enhances oral bioavailability while also influencing metabolic pathways. Identifying key metabolic enzymes involved in drug clearance can help optimize dosing regimens and minimize potential drug-drug interactions.

In conclusion, 2-amino-N,N-dimethyl - - - - - - - - - - - - --(oxan - 3 - yl ) ethane - 1 - sulf on am ide ( CAS No . 2172505 - 57 - 4 ) represents a promising scaffold for pharmaceutical development . Its unique structural features , combined with its demonstrated biological activities , make it a valuable candidate for further exploration . As research in this field continues to evolve , it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs .